1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine, also known as PEP-005, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in cancer research. PEP-005 is a member of the piperazine family of compounds, which are known for their diverse biological activities. In
Scientific Research Applications
1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine has been shown to have potential applications in cancer research. Specifically, it has been found to induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for the development of cancer therapies.
Mechanism of Action
1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine acts by activating protein kinase C (PKC), an enzyme that plays a crucial role in cell signaling pathways. Activation of PKC leads to the activation of downstream signaling pathways that ultimately result in the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine has been shown to have a range of biochemical and physiological effects. In addition to inducing apoptosis in cancer cells, it has been found to inhibit the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine is its specificity for cancer cells. It has been found to have minimal toxicity to normal cells, making it a promising candidate for the development of cancer therapies. However, one of the limitations of 1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine is its low solubility, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for research on 1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine. One area of focus is the development of more efficient synthesis methods to increase the yield of the compound. Another area of focus is the development of formulations that improve the solubility of 1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine, making it easier to work with in lab experiments. Additionally, further research is needed to explore the potential applications of 1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine in the treatment of inflammatory diseases and other conditions. Finally, more studies are needed to fully understand the mechanism of action of 1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine and its effects on different types of cancer cells.
Synthesis Methods
The synthesis of 1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine involves the reaction of 1-cyclopentylpiperazine with 2,3-dimethoxybenzyl chloride in the presence of a base. The resulting product is then purified using column chromatography. The overall yield of the synthesis method is approximately 50%.
properties
IUPAC Name |
1-cyclopentyl-4-[(2,3-dimethoxyphenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O2/c1-21-17-9-5-6-15(18(17)22-2)14-19-10-12-20(13-11-19)16-7-3-4-8-16/h5-6,9,16H,3-4,7-8,10-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIYKHZAQGJJBTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)CN2CCN(CC2)C3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopentyl-4-[(2,3-dimethoxyphenyl)methyl]piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.